Cas no 294653-45-5 (2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one)
294653-45-5 structure
Product Name:2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
CAS No:294653-45-5
MF:C12H8N2OS2
MW:260.334719657898
MDL:MFCD03656342
CID:1077236
PubChem ID:700913
Update Time:2025-09-19
2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
- 294653-45-5
- G32161
- 2-Mercapto-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
- EN300-03539
- Z56758429
- STK385046
- SR-01000196775-2
- MFCD03656342
- 5-phenyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
- AKOS001028561
- SR-01000196775-1
- CS-0307611
- 5-phenyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
- SR-01000196775
- AKOS005202521
- 5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- 2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one
-
- MDL： MFCD03656342
- Inchi： 1S/C12H8N2OS2/c15-10-9-8(7-4-2-1-3-5-7)6-17-11(9)14-12(16)13-10/h1-6H,(H2,13,14,15,16)
- InChI Key： KDJLLIJKLJMQID-UHFFFAOYSA-N
- SMILES： S1C=C(C2C=CC=CC=2)C2C(NC(NC1=2)=S)=O
Computed Properties
- Exact Mass: 260.00780523g/mol
- Monoisotopic Mass: 260.00780523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 102Ų
2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 080808-500mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 500mg |
$168.00 | 2023-09-05 | ||
| Matrix Scientific | 080808-1g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 1g |
$210.00 | 2023-09-05 | ||
| Matrix Scientific | 080808-5g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 5g |
$735.00 | 2023-09-05 | ||
| Chemenu | CM269209-5g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 95% | 5g |
$497 | 2021-08-18 | |
| TRC | B481660-50mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B481660-100mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B481660-500mg |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 500mg |
$ 230.00 | 2022-06-07 | ||
| Chemenu | CM269209-1g |
2-Mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one |
294653-45-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-03539-0.05g |
5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
294653-45-5 | 95.0% | 0.05g |
$39.0 | 2025-02-21 | |
| Enamine | EN300-03539-0.1g |
5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
294653-45-5 | 95.0% | 0.1g |
$58.0 | 2025-02-21 |
2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
294653-45-5 (2-Mercapto-5-phenylthieno2,3-dpyrimidin-4(3H)-one) Related Products
- 18593-44-7(5,6-dimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)
- 170244-01-6(Thieno[2,3-d]pyrimidin-4(1H)-one,3-amino-2,3-dihydro-5,6-dimethyl-2-thioxo-)
- 17509-21-6(5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
- 309976-36-1(2-(Methylthio)thieno[2,3-d]pyrimidin-4(1H)-one)
- 53074-16-1(Thieno[2,3-d]pyrimidin-4(1H)-one, 5,6-dimethyl-2-(methylthio)-)
- 331761-45-6(5-(4-Chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
- 35978-37-1(5-(4-Fluorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
- 179041-02-2(5,6-dimethyl-2-prop-2-enylsulfanyl-3h-thieno[2,3-d]pyrimidin-4-one)
- 307512-24-9(5-(4-Bromophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)
- 35978-39-3(5-Phenylthieno2,3-dpyrimidin-4-ol)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
